Cas no 871014-14-1 (3-ethylpyrrolidin-3-ol hydrochloride)

• Product Name: 3-ethylpyrrolidin-3-ol hydrochloride
• CAS No: 871014-14-1
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 1119899
• PubChem ID: 75467136
• Update Time: 2025-05-25

3-ethylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-Pyrrolidinol hydrochloride
• EN300-156208
• AKOS026726211
• 3-ethylpyrrolidin-3-ol;hydrochloride
• AT36121
• 3-ethylpyrrolidin-3-olhydrochloride
• 3-ethylpyrrolidin-3-ol hydrochloride
• 871014-14-1
• Z1742055042
• DB-194084

• Inchi： 1S/C6H13NO.ClH/c1-2-6(8)3-4-7-5-6;/h7-8H,2-5H2,1H3;1H
• InChI Key： GRTZRRMRDQVYPR-UHFFFAOYSA-N
• SMILES： Cl.OC1(CC)CNCC1

Computed Properties

• Exact Mass: 151.076
• Monoisotopic Mass: 151.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Additional information on 3-ethylpyrrolidin-3-ol hydrochloride

3-Ethylpyrrolidin-3-ol Hydrochloride: A Comprehensive Overview

3-Ethylpyrrolidin-3-ol hydrochloride, also known by its CAS number 871014-14-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique chemical properties and potential applications in drug development. The molecule consists of a pyrrolidine ring with an ethyl group attached to the third carbon, along with a hydroxyl group at the same position, forming a secondary alcohol. The hydrochloride salt further enhances its solubility and stability, making it a valuable compound for various research and industrial purposes.

The synthesis of 3-ethylpyrrolidin-3-ol hydrochloride involves a series of well-established organic reactions, including alkylation and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, which has proven particularly useful in high-throughput screening environments.

One of the most promising applications of 3-ethylpyrrolidin-3-ol hydrochloride lies in its potential as a building block for complex molecules in drug discovery. Its rigid structure and functional groups make it an ideal candidate for constructing bioactive compounds with specific pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its utility in developing treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its role in pharmaceutical research, 3-ethylpyrrolidin-3-ol hydrochloride has found applications in materials science. Its ability to form stable amorphous solids has led to its use in creating advanced polymer matrices with tailored mechanical properties. Recent research has focused on optimizing the compatibility of this compound with biodegradable polymers, opening new avenues for sustainable materials development.

The safety profile of 3-ethylpyrrolidin-3-ol hydrochloride has been extensively evaluated in preclinical studies. While it demonstrates low toxicity at therapeutic doses, prolonged exposure or high concentrations may lead to adverse effects. Regulatory agencies have emphasized the importance of conducting thorough toxicological assessments before advancing this compound into clinical trials.

In conclusion, 3-Ethylpyrrolidin-3-ol hydrochloride (CAS No: 871014-14-1) stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its chemical properties, ease of synthesis, and potential for drug development position it as a key player in future research endeavors. As ongoing studies continue to uncover new insights into its functionality and utility, this compound is poised to make significant contributions to both scientific innovation and industrial advancement.